Cas no 2680834-77-7 (benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate)

• Product Name: benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate
• CAS No: 2680834-77-7
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5635462
• PubChem ID: 165935548
• Update Time: 2025-05-20

benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate
• EN300-28294381
• 2680834-77-7

• Inchi： 1S/C19H17NO4/c1-23-17-11-16(14-9-5-6-10-15(14)18(17)21)20-19(22)24-12-13-7-3-2-4-8-13/h2-11,21H,12H2,1H3,(H,20,22)
• InChI Key： QFIJTESCFQQPSU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C2C=CC=CC2=C1O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.11575802g/mol
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate

Introduction to Benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate (CAS No. 2680834-77-7)

Benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate, a compound with the chemical formula C₂₁H₁₉NO₃, is a derivative of naphthalene that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number CAS No. 2680834-77-7, is particularly noted for its structural and functional properties that make it a promising candidate for various biological applications.

The molecular structure of Benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate features a benzyl group attached to a carbamate moiety, which is further linked to a naphthalene ring system substituted with hydroxyl and methoxy groups. This specific arrangement of functional groups contributes to its unique chemical reactivity and biological potential. The presence of both hydroxyl and methoxy groups on the naphthalene ring enhances its solubility in polar solvents and allows for diverse interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of Benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate. Its structural analogs have been studied for their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The hydroxyl group, in particular, has been shown to play a crucial role in modulating enzyme activity and receptor binding, making it an attractive target for drug design.

One of the most compelling aspects of Benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate is its ability to act as a scaffold for the development of novel therapeutic agents. Researchers have leveraged its structural framework to create derivatives with enhanced bioavailability and improved pharmacokinetic profiles. For instance, modifications to the benzyl group have been explored to enhance metabolic stability, while alterations to the naphthalene ring have aimed at improving binding affinity to specific biological targets.

The compound's potential in oncology has been particularly well-documented. Studies have demonstrated that certain derivatives of Benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate can inhibit the growth of cancer cells by interfering with key signaling pathways involved in tumor progression. The hydroxyl and methoxy groups have been identified as critical sites for interaction with enzymes such as kinases and phosphatases, which are often overactive in cancerous tissues.

Furthermore, the compound has shown promise in the treatment of inflammatory diseases. Its ability to modulate inflammatory responses has been attributed to its interaction with various inflammatory mediators and cytokines. By targeting these pathways, Benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate derivatives may offer a new therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Neurodegenerative disorders represent another area where this compound has shown significant potential. Research indicates that it can cross the blood-brain barrier and interact with neuroprotective targets, making it a candidate for treating conditions like Alzheimer's disease and Parkinson's disease. The ability of Benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate to protect against oxidative stress and neuroinflammation has been particularly highlighted in preclinical studies.

The synthesis of Benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a naphthalene derivative followed by the introduction of the carbamate group. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for both research and industrial applications.

In conclusion, Benzyl N-(4-hydroxy-3-methoxynaphthalen-1-yl)carbamate (CAS No. 2680834-77-7) is a versatile compound with significant potential in pharmaceutical research. Its unique molecular structure and functional properties make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.